Silver isothiocyanate
Description
Silver isothiocyanate is a useful research compound. Its molecular formula is AgSNC and its molecular weight is 165.95 g/mol. The purity is usually 95%.
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Scientific Research Applications
Plasmon-Enhanced Spectroscopies : Silver is an ideal candidate for surface plasmon resonance (SPR)-based applications due to its excellent optical cross-section in the visible region. However, its use in plasmon-enhanced spectroscopies has been limited. A study developed shell-isolated Ag nanoparticles/tips, which showed exceptional chemical stability and plasmonic property in plasmon-enhanced spectroscopies, revealing a potential for ultrahigh sensitivity and reliability in these applications (Li et al., 2015).
Detection of Silver Ions in Aqueous Solutions and Bacteria : A fluorescent nanoprobe using rhodamine B isothiocyanate (RhoBS) adsorbed MoS2 nanosheets was designed for sensitive and selective detection of Ag(+). This development suggests potential for the use of two-dimensional transition-metal sulfide nanosheets in chemical and biological sensing (Yang et al., 2015).
Antimicrobial, Antioxidant, and Anticancer Activities : Plant extract synthesized silver nanoparticles have shown superior antioxidant and anticancer properties, as well as excellent antimicrobial activities against pathogens. This highlights the potential of phytonanotechnology in treating various human diseases such as cancer (Rajan et al., 2015).
Antimicrobial Agent : Silver, particularly in nanoparticle form, has made a remarkable comeback as a potential antimicrobial agent. It offers diverse medical applications ranging from silver-based dressings to silver-coated medical devices (Rai et al., 2009).
Biosensing and Imaging Applications : Silver nanoparticles functionalized with fluorescent molecules such as fluorescein isothiocyanate (FITC) have been used to combine plasmonics and fluorescence, demonstrating potential in biosensing and imaging applications (Fratoddi et al., 2021).
Synthesis of 1,4-Oxathian-3-imine Derivatives : Silver-acetylide was used as a nucleophile in the reaction with isothiocyanates and epoxides to form 1,4-oxathian-3-imine derivatives, highlighting the role of silver in organic synthesis (Samzadeh‐Kermani, 2016).
Antibacterial and Antiviral Agents : Silver nanoparticles have been highlighted for their potential as next-generation antibacterials and antivirals due to their broad scope, low toxicity, and affordability (Ciriminna et al., 2020).
properties
IUPAC Name |
silver;thiocyanate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CHNS.Ag/c2-1-3;/h3H;/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHUVFRWZKMEWNS-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)[S-].[Ag+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AgSNC, CAgNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Record name | silver thiocyanate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Silver_thiocyanate | |
| Description | Chemical information link to Wikipedia. | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30883742 |
Source
|
| Record name | Thiocyanic acid, silver(1+) salt (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30883742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.95 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Silver thiocyanate | |
CAS RN |
1701-93-5 |
Source
|
| Record name | Silver thiocyanate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001701935 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Thiocyanic acid, silver(1+) salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Thiocyanic acid, silver(1+) salt (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30883742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Silver thiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.395 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SILVER THIOCYANATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S44O8TME5U | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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